Cas no 1565-75-9 (2-phenylbutan-2-ol)

2-Phenylbutan-2-ol is a tertiary alcohol with the molecular formula C₁₀H₁₄O, featuring a phenyl group attached to the second carbon of a butan-2-ol backbone. This compound is of interest in organic synthesis due to its sterically hindered structure, which can influence reactivity in substitution and elimination reactions. Its tertiary alcohol functionality makes it a useful intermediate for pharmaceuticals, fragrances, and specialty chemicals. The phenyl group enhances aromatic character, potentially improving solubility in organic solvents. The compound's stability under basic conditions and its role as a precursor for further functionalization highlight its versatility in synthetic applications. Proper handling and storage are recommended due to its flammability and potential irritant properties.
2-phenylbutan-2-ol structure
2-phenylbutan-2-ol structure
Product Name:2-phenylbutan-2-ol
CAS No:1565-75-9
MF:C10H14O
MW:150.217563152313
MDL:MFCD00004475
CID:83788
PubChem ID:24856306
Update Time:2025-06-08

2-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-phenyl-2-butanol
    • 2-phenylbutan-2-ol
    • Α-ETHYL-Α-METHYLBENZYL ALCOHOL
    • 11-Oxy-1-sek.-butyl-benzol
    • 2-Butanol,2-phenyl
    • 2-Oxy-2-phenyl-butan
    • 2-phenyl-butan-2-ol
    • 2-Phenyl-butanol-2
    • EINECS 216-364-0
    • CS-0252696
    • NSC-225251
    • .alpha.-Ethyl-.alpha.-methylbenzyl alcohol
    • 1565-75-9
    • EN300-61289
    • SCHEMBL124188
    • Benzenemethanol, .alpha.-ethyl-.alpha.-methyl-
    • NSC225251
    • NSC 225251
    • BRN 2042083
    • AKOS009157030
    • Z449373348
    • alpha-Ethyl-alpha-methylbenzyl alcohol
    • NS00047235
    • DTXSID801030816
    • Benzenemethanol, alpha-ethyl-alpha-methyl-
    • 2-06-00-00488 (Beilstein Handbook Reference)
    • G77267
    • BENZYL ALCOHOL, alpha-ETHYL-alpha-METHYL-
    • Benzyl alcohol, .alpha.-ethyl-.alpha.-methyl-
    • 2-Butanol, 2-phenyl-
    • AI3-24781
    • AS-80429
    • (S)-2-phenylbutan-2-ol
    • 2-Phenyl-2-butanol, 99%
    • J-009315
    • MDL： MFCD00004475
    • Inchi： InChI=1S/C10H14O/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8,11H,3H2,1-2H3
    • InChI Key： XGLHYBVJPSZXIF-UHFFFAOYSA-N
    • SMILES： CCC(C1C=CC=CC=1)(C)O

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.977 g/mL at 25 °C(lit.)
  • Boiling Point: 107-108 °C/20 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:195.8°F
    Degrees Celsius:91°C
  • Refractive Index: n20/D 1.519(lit.)
  • PSA: 20.23000
  • LogP: 2.30410
  • Solubility: Not determined

2-phenylbutan-2-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • WGK Germany：3
  • Hazard Category Code： 22
  • RTECS：DO5690000
  • Hazardous Material Identification： Xn

2-phenylbutan-2-ol Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-phenylbutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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 $ 50.00 2022-06-03
TRC
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TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-Phenylbutan-2-ol
 1565-75-9 99%
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 ¥1298.0 2024-07-19
abcr
AB429887-1 g
2-Phenyl-butan-2-ol; .
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 €204.40 2023-04-23
abcr
AB429887-5 g
2-Phenyl-butan-2-ol; .
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 €525.10 2023-04-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ￥900.99 2022-02-24
Enamine
EN300-61289-0.05g
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 $19.0 2023-05-03
Enamine
EN300-61289-0.1g
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 1565-75-9 95%
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 $27.0 2023-05-03
Enamine
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